Cas no 1805358-99-9 (3-Chloro-6-(difluoromethyl)-4-iodopyridine-2-methanol)
3-Chloro-6-(difluoromethyl)-4-iodopyridine-2-methanol Chemical and Physical Properties
Names and Identifiers
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- 3-Chloro-6-(difluoromethyl)-4-iodopyridine-2-methanol
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- Inchi: 1S/C7H5ClF2INO/c8-6-3(11)1-4(7(9)10)12-5(6)2-13/h1,7,13H,2H2
- InChI Key: FNUWWOMJEIOVRL-UHFFFAOYSA-N
- SMILES: IC1C=C(C(F)F)N=C(CO)C=1Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 175
- XLogP3: 1.9
- Topological Polar Surface Area: 33.1
3-Chloro-6-(difluoromethyl)-4-iodopyridine-2-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029048570-1g |
3-Chloro-6-(difluoromethyl)-4-iodopyridine-2-methanol |
1805358-99-9 | 97% | 1g |
$1,579.40 | 2022-04-01 |
3-Chloro-6-(difluoromethyl)-4-iodopyridine-2-methanol Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
Additional information on 3-Chloro-6-(difluoromethyl)-4-iodopyridine-2-methanol
Professional Introduction to 3-Chloro-6-(difluoromethyl)-4-iodopyridine-2-methanol (CAS No. 1805358-99-9)
3-Chloro-6-(difluoromethyl)-4-iodopyridine-2-methanol (CAS No. 1805358-99-9) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its molecular structure incorporates both chloro and iodine substituents, along with a difluoromethyl group, making it a versatile building block for drug discovery and development.
The significance of this compound lies in its potential applications across multiple therapeutic areas. Recent advancements in synthetic methodologies have enabled the efficient preparation of 3-Chloro-6-(difluoromethyl)-4-iodopyridine-2-methanol, facilitating its use in the construction of complex molecular architectures. The presence of both halogen atoms provides excellent handles for further functionalization, allowing chemists to tailor the compound's properties for specific biological targets.
In the realm of medicinal chemistry, the incorporation of difluoromethyl groups has been widely recognized for enhancing metabolic stability and improving pharmacokinetic profiles of drug candidates. This feature makes 3-Chloro-6-(difluoromethyl)-4-iodopyridine-2-methanol a valuable asset in the design of novel therapeutics. Moreover, the iodine substituent offers a convenient site for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are fundamental in constructing heterocyclic compounds with diverse biological activities.
Recent studies have highlighted the role of pyridine derivatives in addressing various diseases, including cancer, inflammation, and infectious disorders. The structural motif of 3-Chloro-6-(difluoromethyl)-4-iodopyridine-2-methanol aligns well with these therapeutic needs, as pyridines are known to exhibit potent interactions with biological macromolecules. For instance, modifications at the 2-position of the pyridine ring can influence binding affinity to enzymes and receptors, thereby modulating biological responses.
The synthesis of 3-Chloro-6-(difluoromethyl)-4-iodopyridine-2-methanol involves multi-step organic transformations that require precise control over reaction conditions. Advanced techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalizations have been employed to achieve high yields and purity. These methodologies not only enhance efficiency but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.
The compound's potential applications extend beyond pharmaceuticals into agrochemicals and materials science. The unique electronic properties conferred by the halogen substituents make it a candidate for developing novel materials with applications in optoelectronics and catalysis. Furthermore, ongoing research is exploring its role in designing ligands for metal complexes used in catalytic processes.
In conclusion, 3-Chloro-6-(difluoromethyl)-4-iodopyridine-2-methanol (CAS No. 1805358-99-9) represents a significant advancement in synthetic chemistry and drug discovery. Its structural versatility and functional attributes make it an indispensable tool for chemists and biologists working on next-generation therapeutics. As research continues to uncover new applications for this compound, its importance in the chemical and pharmaceutical industries is expected to grow exponentially.
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